N-(2,3-dimethoxy-2-methylpropyl)-2-(4-fluorophenoxy)acetamide
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Description
N-(2,3-dimethoxy-2-methylpropyl)-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C14H20FNO4 and its molecular weight is 285.315. The purity is usually 95%.
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Scientific Research Applications
Neuropharmacological Investigations
N-(2,3-dimethoxy-2-methylpropyl)-2-(4-fluorophenoxy)acetamide derivatives, such as [3H]DAA1106, have been explored for their binding characteristics to peripheral benzodiazepine receptors in the brain. Studies like those conducted by Chaki et al. (1999) reveal the potential of these compounds in neurological research, particularly in understanding receptor functions and neurodegenerative diseases. The binding affinity of these ligands to peripheral benzodiazepine receptors suggests their utility in developing diagnostic tools and treatments for neurological conditions (Chaki et al., 1999).
Medicinal Chemistry and Drug Development
The synthesis and modification of this compound derivatives are of significant interest in medicinal chemistry. Compounds like N-Methyl-2-(4-phenoxyphenoxy) acetamide, synthesized by He Xiang-qi (2007), demonstrate the versatility of this chemical framework in generating new molecules with potential pharmacological activities. Such synthetic endeavors not only contribute to the development of new drugs but also provide insights into structure-activity relationships essential for drug design (He Xiang-qi, 2007).
Environmental Impact and Degradation
The environmental fate and degradation pathways of pharmaceuticals, including acetaminophen and its derivatives, have garnered attention due to their prevalence in water sources. Research by Li, Ye, and Gan (2014) on acetaminophen degradation in soil highlights the importance of understanding how such compounds and their derivatives transform in the environment. Identifying degradation products and their potential effects is crucial for assessing environmental risks and developing strategies for mitigating pharmaceutical pollution (Li, Ye, & Gan, 2014).
Properties
IUPAC Name |
N-(2,3-dimethoxy-2-methylpropyl)-2-(4-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO4/c1-14(19-3,10-18-2)9-16-13(17)8-20-12-6-4-11(15)5-7-12/h4-7H,8-10H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLCRDNGKBXKSFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)COC1=CC=C(C=C1)F)(COC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.